N-benzyl-1,2,5-thiadiazole-3-carboxamide

• IUPAC Name: N-benzyl-1,2,5-thiadiazole-3-carboxamide
• InChI: InChI=1S/C10H9N3OS/c14-10(9-7-12-15-13-9)11-6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H,11,14)
• InChI Key: WYZDZWYFLWYAHW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C2=NSN=C2
• Molecular Formula: C10H9N3OS
• Molecular Weight: 219.27 g/mol

Description

N-benzyl-1,2,5-thiadiazole-3-carboxamide, also known as BTCA, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic properties. BTCA belongs to the class of thiadiazole derivatives and has been found to exhibit a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of N-benzyl-1,2,5-thiadiazole-3-carboxamide is not fully understood. However, it is believed that N-benzyl-1,2,5-thiadiazole-3-carboxamide exerts its biological activities by modulating various signaling pathways. N-benzyl-1,2,5-thiadiazole-3-carboxamide has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. It has also been found to inhibit the activity of histone deacetylases (HDACs), enzymes that play a key role in gene expression and cell proliferation.
Biochemical and Physiological Effects:
N-benzyl-1,2,5-thiadiazole-3-carboxamide has been found to exhibit various biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). N-benzyl-1,2,5-thiadiazole-3-carboxamide has also been found to reduce the levels of reactive oxygen species (ROS) and increase the levels of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT). In addition, N-benzyl-1,2,5-thiadiazole-3-carboxamide has been found to reduce the levels of nitric oxide (NO), a molecule that plays a key role in the inflammatory response.

Advantages and Limitations for Lab Experiments

N-benzyl-1,2,5-thiadiazole-3-carboxamide has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. N-benzyl-1,2,5-thiadiazole-3-carboxamide is also stable under various conditions and can be stored for long periods of time. However, there are also some limitations to using N-benzyl-1,2,5-thiadiazole-3-carboxamide in lab experiments. N-benzyl-1,2,5-thiadiazole-3-carboxamide is a synthetic compound and may not accurately reflect the biological activity of natural compounds. In addition, the exact mechanism of action of N-benzyl-1,2,5-thiadiazole-3-carboxamide is not fully understood, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-benzyl-1,2,5-thiadiazole-3-carboxamide. One area of research is to further elucidate the mechanism of action of N-benzyl-1,2,5-thiadiazole-3-carboxamide. This will help to better understand how N-benzyl-1,2,5-thiadiazole-3-carboxamide exerts its biological activities and may lead to the development of more effective therapeutic agents. Another area of research is to investigate the potential of N-benzyl-1,2,5-thiadiazole-3-carboxamide as an anticancer agent. Further studies are needed to determine the efficacy of N-benzyl-1,2,5-thiadiazole-3-carboxamide in vivo and to investigate its potential as a combination therapy with other anticancer agents. Finally, research is needed to investigate the potential of N-benzyl-1,2,5-thiadiazole-3-carboxamide as a treatment for other diseases, such as neurodegenerative diseases and autoimmune diseases.

Synthesis Methods

N-benzyl-1,2,5-thiadiazole-3-carboxamide can be synthesized by the reaction of benzylamine, carbon disulfide, and potassium hydroxide in the presence of dimethylformamide. The resulting product is then subjected to reaction with thionyl chloride, followed by reaction with ammonia to obtain N-benzyl-1,2,5-thiadiazole-3-carboxamide. The yield of N-benzyl-1,2,5-thiadiazole-3-carboxamide using this method is reported to be around 80%.

Scientific Research Applications

N-benzyl-1,2,5-thiadiazole-3-carboxamide has been extensively studied for its potential therapeutic properties. It has been found to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, anticonvulsant, and anticancer properties. N-benzyl-1,2,5-thiadiazole-3-carboxamide has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been found to inhibit the proliferation of glioma cells and induce apoptosis in cancer cells.